N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-14-4-2-3-5-18(14)24-13-19(22)21-10-15-8-17(11-20-9-15)16-6-7-23-12-16/h2-9,11-12H,10,13H2,1H3,(H,21,22)
• InChI Key: MZMVTXUCVJSPSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC(=CN=C2)C3=COC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-(o-tolyloxy)acetamide, also known as compound X, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pyrolysis and Analytical Chemistry Applications

The study of pyrolysis products from N-acetylglucosamine, which shares structural similarities with the compound of interest due to the furan component, reveals the formation of various nitrogen-containing compounds including acetamidofurans and pyrones. This research highlights the potential of furan derivatives in indicating the presence of chitin in biological samples through their unique pyrolysis products, suggesting a role in geochemical and analytical chemistry applications (Franich, Goodin, & Wilkins, 1984).

Synthetic Chemistry and Compound Derivation

Research into the synthesis of polysubstituted pyridine derivatives, including structures related to N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-(o-tolyloxy)acetamide, demonstrates their potential in creating novel compounds with agricultural bioactivity. This suggests applications in developing fungicides and herbicides, highlighting the compound's relevance in agricultural chemistry (Zheng & Su, 2005).

Biological Activity and Drug Development

Exploration of imidazo[1,2-a]pyridines for their antiprotozoal activity, including compounds structurally akin to the one , indicates their potential in treating protozoal infections. These findings point towards applications in medicinal chemistry, especially in the development of treatments for diseases caused by T. b. rhodesiense and P. falciparum (Ismail et al., 2004).

Organic Chemistry and Material Science

Investigations into the synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives illustrate the broad applicability of furan-containing compounds in creating materials with potential electronic or photovoltaic properties. This research opens avenues in materials science, particularly in the synthesis of organic semiconductors or components for solar cells (Raju et al., 2022).